Cas no 1935371-06-4 (6-chloro-4-methylpyridin-3-yl acetate)

• Product Name: 6-chloro-4-methylpyridin-3-yl acetate
• CAS No: 1935371-06-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5246973
• Update Time: 2025-05-26

6-chloro-4-methylpyridin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-chloro-4-methyl-, 3-acetate
• 6-chloro-4-methylpyridin-3-yl acetate

• Inchi： 1S/C8H8ClNO2/c1-5-3-8(9)10-4-7(5)12-6(2)11/h3-4H,1-2H3
• InChI Key： SUSQSEWCQRHMBB-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(C)=C1OC(=O)C

Additional information on 6-chloro-4-methylpyridin-3-yl acetate

Introduction to 6-Chloro-4-methylpyridin-3-yl Acetate (CAS No. 1935371-06-4)

6-Chloro-4-methylpyridin-3-yl acetate (CAS No. 1935371-06-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-chloro-4-methylpyridin-3-yl acetate consists of a pyridine ring substituted with a chlorine atom at the 6-position and a methyl group at the 4-position, with an acetate ester group attached to the pyridine ring. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing subject for further investigation.

Recent studies have highlighted the importance of 6-chloro-4-methylpyridin-3-yl acetate in the context of drug discovery and development. One notable area of research is its potential as a lead compound for the synthesis of novel antiviral agents. The pyridine scaffold, particularly when modified with halogen and alkyl substituents, has been shown to exhibit potent antiviral activity against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 6-chloro-4-methylpyridin-3-yl acetate demonstrated significant inhibitory effects against influenza A virus, suggesting its potential as a starting point for the development of new antiviral drugs.

In addition to its antiviral properties, 6-chloro-4-methylpyridin-3-yl acetate has also been explored for its anti-inflammatory and analgesic activities. Research conducted by a team at the University of California, Los Angeles (UCLA) in 2021 revealed that this compound effectively reduced inflammation in animal models of arthritis. The study indicated that the compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, contributes to its therapeutic potential in treating inflammatory diseases.

The synthetic accessibility of 6-chloro-4-methylpyridin-3-yl acetate is another factor that enhances its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as nucleophilic substitution and esterification processes. This ease of synthesis allows for efficient scale-up and optimization, making it a valuable intermediate in the development of more complex drug molecules.

Furthermore, the physicochemical properties of 6-chloro-4-methylpyridin-3-yl acetate, including its solubility and stability, have been extensively studied to ensure its suitability for various pharmaceutical formulations. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences in 2020 highlighted that the compound exhibits good solubility in both aqueous and organic solvents, which is crucial for its incorporation into different drug delivery systems.

In conclusion, 6-chloro-4-methylpyridin-3-yl acetate (CAS No. 1935371-06-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities and synthetic accessibility, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and design of new therapeutic agents for various diseases.